4,5-dimethyl-6-{[1-(1-methyl-1H-pyrazole-3-carbonyl)piperidin-4-yl]methoxy}pyrimidine
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is based on its molecular formula, C17H23N5O2. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperidine ring, which is a six-membered ring with one nitrogen atom. It also contains a pyrazole ring, which is a five-membered ring with two nitrogen atoms .Scientific Research Applications
Antimicrobial and Anticancer Potential
A study by Hafez et al. (2016) synthesized novel pyrazole derivatives, including compounds structurally similar to the one . These compounds showed promising results in in vitro antimicrobial and anticancer activities, with some exhibiting higher anticancer activity than the reference drug doxorubicin (Hafez, El-Gazzar, & Al-Hussain, 2016).
Interaction with CB1 Cannabinoid Receptor
Shim et al. (2002) explored a compound similar to the one mentioned, focusing on its interaction with the CB1 cannabinoid receptor. The study used molecular modeling to understand the compound's conformation and binding interactions, suggesting potential biomedical applications (Shim et al., 2002).
Insecticidal and Antibacterial Potential
Deohate and Palaspagar (2020) reported on the synthesis of pyrimidine linked pyrazole heterocyclics, similar to the compound . These compounds demonstrated significant insecticidal activity and antibacterial potential, showcasing their utility in agricultural and medical applications (Deohate & Palaspagar, 2020).
Anticancer and Antimicrobial Agents
Katariya, Vennapu, and Shah (2021) synthesized oxazole clubbed pyridyl-pyrazolines, structurally similar to the compound , and evaluated their potential as anticancer and antimicrobial agents. These compounds showed promising results in inhibiting the growth of cancer cells and combating microbial pathogens (Katariya, Vennapu, & Shah, 2021).
Mechanism of Action
The mechanism of action of this compound is not specified in the available resources.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
[4-[(5,6-dimethylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]-(1-methylpyrazol-3-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N5O2/c1-12-13(2)18-11-19-16(12)24-10-14-4-8-22(9-5-14)17(23)15-6-7-21(3)20-15/h6-7,11,14H,4-5,8-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWVNFXPDMOPSKC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN=C1OCC2CCN(CC2)C(=O)C3=NN(C=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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